Cas no 2229189-68-6 (1-(2,6-difluoro-3-nitrophenyl)cyclobutan-1-amine)

• Product Name: 1-(2,6-difluoro-3-nitrophenyl)cyclobutan-1-amine
• CAS No: 2229189-68-6
• MF: C₁₀H₁₀F₂N₂O₂
• MW: 228.195409297943
• CID: 5996228
• PubChem ID: 165711063
• Update Time: 2025-05-21

1-(2,6-difluoro-3-nitrophenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluoro-3-nitrophenyl)cyclobutan-1-amine
• EN300-1799702
• 2229189-68-6

• Inchi： 1S/C10H10F2N2O2/c11-6-2-3-7(14(15)16)9(12)8(6)10(13)4-1-5-10/h2-3H,1,4-5,13H2
• InChI Key： SJHLBPNNCMPVTE-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C1(CCC1)N)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 228.07103389g/mol
• Monoisotopic Mass: 228.07103389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(2,6-difluoro-3-nitrophenyl)cyclobutan-1-amine

1-(2,6-Difluoro-3-Nitrophenyl)Cyclobutan-1-Amine: A Comprehensive Overview

The compound 1-(2,6-difluoro-3-nitrophenyl)cyclobutan-1-amine, identified by the CAS number 2229189-68-6, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug discovery and materials science. In this article, we will delve into the properties, synthesis, and recent advancements related to this compound.

The molecular structure of 1-(2,6-difluoro-3-nitrophenyl)cyclobutan-1-amine consists of a cyclobutane ring attached to a substituted phenyl group. The phenyl ring is substituted with two fluorine atoms at the 2 and 6 positions and a nitro group at the 3 position. This arrangement imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various chemical reactions and biological assays.

Recent studies have highlighted the potential of this compound in medicinal chemistry. Researchers have explored its role as a building block in the synthesis of bioactive molecules. The cyclobutane ring is known for its strain energy, which can be harnessed to design molecules with enhanced pharmacokinetic properties. The presence of electron-withdrawing groups like nitro and fluorine atoms further modulates the electronic environment of the molecule, making it suitable for interactions with biological targets.

In terms of synthesis, several methods have been reported for the preparation of 1-(2,6-difluoro-3-nitrophenyl)cyclobutan-1-amine. One common approach involves the cycloaddition reaction between an appropriate diene and a dienophile, followed by functionalization to introduce the desired substituents. The use of transition metal catalysts has also been explored to facilitate these reactions, leading to higher yields and better selectivity.

The application of this compound extends beyond medicinal chemistry. Its unique electronic properties make it a potential candidate in materials science, particularly in the development of advanced materials for electronics and optoelectronics. Recent research has focused on incorporating this compound into polymer frameworks to enhance their mechanical and electrical properties.

From an environmental standpoint, understanding the degradation pathways of 1-(2,6-difluoro-3-nitrophenyl)cyclobutan-1-amine is crucial for assessing its ecological impact. Studies have shown that under specific conditions, such as UV light or enzymatic action, the compound undergoes hydrolysis or oxidation, leading to the formation of less complex products. These findings are essential for designing sustainable chemical processes that minimize environmental harm.

In conclusion, 1-(2,6-difluoro-3-nitrophenyl)cyclobutan-1-amine, with its CAS number 2229189-68-6, represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research directions in both academic and industrial settings. As advancements in synthetic methods and material science progress, this compound is poised to play an increasingly important role in shaping future technologies.